Cas no 110079-41-9 ((3-Bromophenyl)methyl(propan-2-yl)amine)

• Product Name: (3-Bromophenyl)methyl(propan-2-yl)amine
• CAS No: 110079-41-9
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• MDL: MFCD08757430
• CID: 858465
• PubChem ID: 13905384
• Update Time: 2025-06-08

(3-Bromophenyl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-N-(1-methylethyl)-
• N-[(3-bromophenyl)methyl]propan-2-amine
• UKRORGSYN-BB BBV-038130
• N-(3-BROMOBENZYL)-N-ISOPROPYLAMINE
• N-(3-BROMOPHENYLMETHYL)ISOPROPYLAMINE
• 110079-41-9
• Z86129864
• AKOS000150041
• SCHEMBL19500160
• [(3-bromophenyl)methyl](propan-2-yl)amine
• MFCD08757430
• C77759
• EN300-32094
• DTXSID20552238
• (3-Bromophenyl)methyl(propan-2-yl)amine

• MDL： MFCD08757430
• Inchi： 1S/C10H14BrN/c1-8(2)12-7-9-4-3-5-10(11)6-9/h3-6,8,12H,7H2,1-2H3
• InChI Key： DSUQYYCFSZHYJB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNC(C)C

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

(3-Bromophenyl)methyl(propan-2-yl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-Bromophenyl)methyl(propan-2-yl)amine

Introduction to (3-Bromophenyl)methyl(propan-2-yl)amine (CAS No. 110079-41-9)

(3-Bromophenyl)methyl(propan-2-yl)amine, also known by its CAS number 110079-41-9, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a brominated phenyl group, a methyl group, and an isopropylamine moiety. The combination of these functional groups endows the molecule with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The chemical formula of (3-Bromophenyl)methyl(propan-2-yl)amine is C₁₁H₁₅BrN, and its molecular weight is approximately 237.14 g/mol. The compound is typically synthesized through a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. These synthetic methods have been extensively studied and optimized to ensure high yields and purity levels, making the compound readily available for both academic and industrial applications.

In the realm of pharmaceutical research, (3-Bromophenyl)methyl(propan-2-yl)amine has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders.

Another area where (3-Bromophenyl)methyl(propan-2-yl)amine has shown promise is in the field of medicinal chemistry. Its brominated phenyl group can be readily substituted with other functional groups to generate a diverse array of derivatives with tailored biological activities. This flexibility makes it an attractive starting material for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds for drug discovery.

The physical properties of (3-Bromophenyl)methyl(propan-2-yl)amine

In terms of safety and handling, (3-Bromophenyl)methyl(propan-2-yl)amine should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is recommended to handle the compound using appropriate personal protective equipment (PPE), including gloves and safety goggles, to minimize exposure risks. Additionally, proper ventilation should be maintained when working with this compound to prevent inhalation hazards.

The environmental impact of (3-Bromophenyl)methyl(propan-2-yl)amine

In conclusion, (3-Bromophenyl)methyl(propan-2-yl)amine (CAS No. 110079-41-9) is a valuable organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and medicinal chemistry. Its unique molecular structure and favorable chemical properties make it an essential building block for the development of novel drugs and bioactive molecules. As research in these fields continues to advance, the importance of this compound is likely to grow, driving further innovations in the chemical and pharmaceutical industries.